![molecular formula C12H16N4 B267996 6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine](/img/structure/B267996.png)
6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine is a chemical compound that has been of interest to researchers due to its potential applications in drug development and medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research studies. In
Mechanism of Action
The mechanism of action of 6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, it has been suggested that the anti-inflammatory activity of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to exhibit biochemical and physiological effects in various studies. In vitro studies have shown that this compound can induce apoptosis in cancer cells and reduce inflammation in animal models. Additionally, this compound has been reported to have low toxicity in vitro, suggesting that it may have potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine in lab experiments is that it has shown promising results in various studies, suggesting that it may have potential as a therapeutic agent. Additionally, this compound has been reported to have low toxicity in vitro, making it a safer option for lab experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for research on 6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine. One direction is to further investigate its mechanism of action to better understand how it exerts its anticancer and anti-inflammatory activities. Additionally, future studies could investigate the potential of this compound as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases. Finally, future research could focus on developing more efficient synthesis methods for this compound to make it more accessible for research and potential therapeutic use.
In conclusion, this compound is a chemical compound with potential applications in drug development and medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapeutic agents for various diseases.
Synthesis Methods
The synthesis of 6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine has been achieved using various methods. One method involves the reaction of 5,6,7,8-tetrahydroquinolin-6-amine with 1,1-dimethylhydrazine under reflux conditions in the presence of acetic acid. Another method involves the reaction of 5,6,7,8-tetrahydroquinolin-6-amine with 1,1-dimethylhydrazine in the presence of trifluoroacetic acid. Both methods have been reported to yield this compound in good yields.
Scientific Research Applications
6,6-dimethyl-5,6,7,8-tetrahydro-1H-pyrazolo[3,4-b]quinolin-3-ylamine has been investigated for its potential applications in drug development and medicinal chemistry. It has been shown to exhibit anticancer activity in vitro against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.
properties
Molecular Formula |
C12H16N4 |
---|---|
Molecular Weight |
216.28 g/mol |
IUPAC Name |
6,6-dimethyl-2,5,7,8-tetrahydropyrazolo[3,4-b]quinolin-3-amine |
InChI |
InChI=1S/C12H16N4/c1-12(2)4-3-9-7(6-12)5-8-10(13)15-16-11(8)14-9/h5H,3-4,6H2,1-2H3,(H3,13,14,15,16) |
InChI Key |
WTUQNMRPDLAHLA-UHFFFAOYSA-N |
SMILES |
CC1(CCC2=NC3=NNC(=C3C=C2C1)N)C |
Canonical SMILES |
CC1(CCC2=NC3=NNC(=C3C=C2C1)N)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.